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Introduction

Gold nanoparticles (AuNPs) have emerged as a versatile platform in nanomedicine, with
significant potential in drug delivery, targeted therapy, and advanced imaging applications.[1][2]
[3][4] The incorporation of radionuclides, such as Gold-199 (1°°Au), into these nanopatrticles
creates theranostic agents capable of simultaneous diagnosis and therapy. 1°°Au is a promising
radionuclide due to its emission of both beta particles for therapeutic effect and gamma rays
suitable for Single Photon Emission Computed Tomography (SPECT) imaging.[5][6][7]

This document provides a detailed protocol for the synthesis of Gold-199 doped nanoparticles
(**°Au-AuNPs). The direct incorporation of 1°°Au atoms into the nanopatrticle's crystal lattice
ensures high stability of the radiolabel, which is crucial for accurate in vivo tracking and
dosimetry.[5][6][7] Two widely recognized synthesis methods, the Turkevich method for
agueous synthesis and the Brust-Schiffrin method for organic-soluble nanoparticles, are
adapted for the inclusion of 1°°Au.

Production and Properties of Gold-199

Gold-199 is a radioisotope of gold with a half-life of 3.139 days, decaying to stable Mercury-
199 via beta emission.[8][9] This half-life is advantageous for medical applications, providing
sufficient time for nanoparticle synthesis, quality control, and administration.[9]
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Table 1: Physical Properties of Gold-199

Property Value

Half-life 3.139 days[8][9]

Decay Mode B-

Beta Energy (Ef3 max) 0.452 MeV

Gamma Energy (y) 158.4 keV (37.8%), 208.2 keV (7.9%)

198pt(n,y)°°Pt — 19°Au (reactor) or

198pt(d,n)1°°Au (cyclotron)[9]

Production Route

199Au can be produced in a nuclear reactor or cyclotron and is commercially available, typically
as a chloride solution in HCI.[9]

Synthesis Protocols for *°**Au-Doped Gold
Nanoparticles

The direct doping of AuUNPs with 1°°Au is achieved by introducing a **°Au precursor during the
synthesis process.[2][10] This method offers high radiolabeling efficiency, with incorporation
yields reported to be as high as 96.2 + 0.2%.[5]

Protocol 1: Modified Turkevich Method (Aqueous
Synthesis)

The Turkevich method is a simple and widely used technique for synthesizing spherical gold
nanoparticles in an aqueous solution.[5][8][11][12] In this modified protocol, a 1°°Au solution is
added to the gold precursor.

Materials:
e Hydrogen tetrachloroaurate(lll) (HAuCla)

e Trisodium citrate (NasCeHs07)
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¢ Gold-199 chloride solution (**°*AuCls in 0.5 M HCI)
e High-purity water (18.2 MQ-cm)

Experimental Workflow:
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Caption: Workflow for the synthesis of 1°°Au-doped gold nanoparticles via the modified
Turkevich method.

Procedure:
e Preparation of Solutions:

o Prepare a 1 mM solution of HAuCla in high-purity water.

o Prepare a 1% solution of trisodium citrate in high-purity water.

o Dilute the *°AuCls solution to the desired activity concentration with 0.5 M HCI.
e Synthesis:

o In a clean round-bottom flask, combine the HAuCls solution with the desired amount of
199AuCls solution. The ratio will determine the final specific activity.

o Heat the solution to a rolling boil under vigorous stirring.

o Rapidly add the trisodium citrate solution. The volume ratio of citrate to the gold solution
will influence the final particle size.

o Continue boiling and stirring until the solution color changes from yellow to a deep red,
indicating nanoparticle formation. This typically takes 10-20 minutes.

 Purification:
o Allow the solution to cool to room temperature.

o Purify the 1°°Au-AuNPs by centrifugation to remove unreacted reagents. The
centrifugation speed and time will depend on the particle size.

o Resuspend the nanoparticle pellet in high-purity water. Repeat the washing step twice.

Table 2: Typical Characterization Data for Turkevich Synthesized °°Au-AuNPs
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Parameter Typical Value

Particle Size (TEM) 15 - 50 nm[3][13]

Polydispersity Index (PDI) < 0.2 for particles between 15-30 nm[3][13]
Zeta Potential -30 to -50 mV

Radiolabeling Efficiency > 95%][5]

Radiochemical Purity > 99% after purification[5]

Protocol 2: Modified Brust-Schiffrin Method (Organic
Phase Synthesis)

The Brust-Schiffrin method is a two-phase synthesis that produces smaller, highly stable gold
nanoparticles capped with thiol ligands, making them soluble in organic solvents.[8][14]

Materials:

Hydrogen tetrachloroaurate(lll) (HAuCla)

e Tetraoctylammonium bromide (TOAB)

o Toluene

» Dodecanethiol

e Sodium borohydride (NaBHa)

e Gold-199 chloride solution (**°*AuCls in 0.5 M HCI)

e Ethanol

High-purity water

Experimental Workflow:
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Caption: Workflow for the synthesis of 1°°Au-doped gold nanoparticles via the modified Brust-
Schiffrin method.

Procedure:

¢ Phase Transfer of Gold lons:

[¢]

In a separatory funnel, combine an aqueous solution of HAuCls and the desired amount of
199AuClIs solution.

o Add a solution of TOAB in toluene.

o Shake vigorously for 5-10 minutes to transfer the gold ions to the organic phase. The
agueous phase should become colorless.

o Separate and collect the organic phase.

e Nanoparticle Formation:

o

To the organic phase, add dodecanethiol and stir for 30 minutes.

[¢]

Prepare a fresh aqueous solution of NaBHa.

[¢]

Add the NaBHa4 solution dropwise to the organic phase under vigorous stirring.

[e]

Continue stirring for at least 4 hours at room temperature. The solution will turn dark
brown.

e Purification:

o

Remove the toluene using a rotary evaporator.

[¢]

Add ethanol to precipitate the thiol-capped °°Au-AuNPs.

o

Centrifuge the mixture to collect the nanoparticles.

[e]

Wash the nanoparticles with ethanol multiple times to remove excess thiol and other
impurities.
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o Dry the purified *°*°Au-AuNPs under vacuum.

Table 3: Typical Characterization Data for Brust-Schiffrin Synthesized 1°°Au-AuNPs

Parameter Typical Value

Particle Size (TEM) 2-10nm

Polydispersity Index (PDI) <0.3

Zeta Potential Near neutral (in organic solvent)
Radiolabeling Efficiency > 95%

Radiochemical Purity > 99% after purification

Characterization of *°*Au-Doped Gold Nanoparticles

Thorough characterization is essential to ensure the quality and reproducibility of the
synthesized 1°°Au-AuNPs.

e Size and Morphology: Transmission Electron Microscopy (TEM) is used to determine the
size, shape, and size distribution of the nanoparticles.

o Hydrodynamic Diameter and Zeta Potential: Dynamic Light Scattering (DLS) measures the
hydrodynamic diameter and surface charge (zeta potential) of the nanoparticles in solution,
which are critical for their stability and biological interactions.

o Optical Properties: UV-Visible Spectroscopy is used to confirm the formation of gold
nanoparticles by observing the Surface Plasmon Resonance (SPR) peak, typically around
520 nm for spherical nanoparticles.

e Radiochemical Purity and Stability: Radio-Thin Layer Chromatography (Radio-TLC) or High-
Performance Liquid Chromatography (HPLC) with a radiation detector is used to determine
the radiochemical purity and stability of the 1°Au-AuNPs.

» Radioactivity Measurement: A gamma counter or a dose calibrator is used to quantify the
radioactivity of the samples.
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Safety Precautions

5.1. Chemical Safety

o Standard laboratory personal protective equipment (PPE), including safety glasses, lab coat,
and gloves, should be worn at all times.

e Handle all chemicals in a well-ventilated fume hood.
o Consult the Safety Data Sheets (SDS) for all chemicals before use.

5.2. Radiation Safety

All work with 1°°Au must be conducted in a designated radioactive materials laboratory by
personnel trained in radiation safety.

Use appropriate shielding (e.g., lead bricks) to minimize radiation exposure.

Wear personal dosimeters to monitor radiation dose.

All radioactive waste must be disposed of according to institutional and regulatory guidelines.

Applications in Research and Drug Development

199Au-doped gold nanoparticles are valuable tools for a range of applications in biomedical
research and drug development:

SPECT Imaging: The gamma emissions from 1°°Au allow for in vivo imaging of nanoparticle
biodistribution and tumor targeting.

» Radiotherapy: The beta emissions from 1°°Au can be used for targeted radiotherapy of
tumors.

e Drug Delivery Studies: Radiolabeled nanoparticles can be used to track the
pharmacokinetics and biodistribution of drug delivery systems.

e Theranostics: The combination of diagnostic imaging and therapy in a single agent enables
personalized medicine approaches.
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Conclusion

The protocols outlined in this document provide a comprehensive guide for the synthesis and
characterization of Gold-199 doped nanoparticles. The direct incorporation of the radionuclide
during synthesis offers a robust and efficient method for producing stable radiolabeled
nanoparticles for a variety of preclinical research and drug development applications.
Adherence to proper safety protocols is paramount when working with both nanomaterials and
radioactive isotopes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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